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Compound of Interest

Compound Name: 1-methoxypropane

Cat. No.: B14500535 Get Quote

A Comprehensive Spectroscopic Comparison of 1-Methoxypropane and Its Isomers

This guide provides a detailed comparative analysis of the spectroscopic data for 1-
methoxypropane and its structural and functional group isomers. It is intended for

researchers, scientists, and drug development professionals who utilize spectroscopic

techniques for molecular identification and characterization. The guide summarizes key

quantitative data from Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS) in structured tables for straightforward

comparison. Detailed experimental protocols for these techniques are also provided.

Isomers of 1-Methoxypropane
1-Methoxypropane has the chemical formula C₄H₁₀O. Its isomers can be categorized as

follows:

Positional Isomer: 2-Methoxypropane.[1]

Functional Group Isomers (Ethers): Ethoxyethane.

Functional Group Isomers (Alcohols):

Butan-1-ol

Butan-2-ol
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2-Methylpropan-1-ol

2-Methylpropan-2-ol

Below is a diagram illustrating the isomeric relationships.

Isomers of 1-Methoxypropane (C4H10O)

Alcohol Isomers

1-Methoxypropane 2-Methoxypropane

Positional Isomer

Ethoxyethane

Functional Isomer (Metamer)

Alcohols
Functional Isomer

Butan-1-ol Butan-2-ol 2-Methylpropan-1-ol 2-Methylpropan-2-ol

Click to download full resolution via product page

Caption: Logical relationship of 1-methoxypropane and its isomers.

Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data for 1-methoxypropane and its

isomers.

¹H NMR Spectroscopy Data
Table 1: ¹H NMR Chemical Shifts (δ, ppm), Multiplicities, and Coupling Constants (J, Hz)
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Compound δ (ppm) Protons Multiplicity J (Hz)

1-

Methoxypropane
3.34 3H (-OCH₃) s -

3.34 2H (-OCH₂-) t 6.7

1.59 2H (-CH₂CH₃) sextet 6.9

0.93 3H (-CH₂CH₃) t 7.4

2-

Methoxypropane[

2]

3.58 1H (-OCH-) septet 6.1

3.21 3H (-OCH₃) s -

1.17 6H (-CH(CH₃)₂) d 6.1

Ethoxyethane[3]

[4]
3.47 4H (-OCH₂-) q 7.0

1.21 6H (-CH₃) t 7.0

Butan-1-ol[5] 3.64 2H (-CH₂OH) t 6.6

2.15 1H (-OH) s (broad) -

1.54
2H (-

CH₂CH₂OH)
quintet 7.1

1.39 2H (-CH₂CH₃) sextet 7.4

0.93 3H (-CH₃) t 7.3

Butan-2-ol[6] 3.80 1H (-CHOH) sextet 6.2

1.80 1H (-OH) s (broad) -

1.45 2H (-CH₂CH₃) m -

1.20
3H (-

CH(OH)CH₃)
d 6.2

0.91 3H (-CH₂CH₃) t 7.5
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2-Methylpropan-

1-ol[7]
3.39 2H (-CH₂OH) d 6.5

2.07 1H (-OH) s (broad) -

1.75 1H (-CH(CH₃)₂) nonet 6.7

0.92 6H (-CH(CH₃)₂) d 6.4

2-Methylpropan-

2-ol[8]
1.95 1H (-OH) s (broad) -

1.26 9H (-C(CH₃)₃) s -

s = singlet, d = doublet, t = triplet, q = quartet, m = multiplet

¹³C NMR Spectroscopy Data
Table 2: ¹³C NMR Chemical Shifts (δ, ppm)

Compound δ (ppm)

1-Methoxypropane[9]
74.8 (-OCH₂-), 58.5 (-OCH₃), 23.2 (-CH₂CH₃),

10.9 (-CH₂CH₃)

2-Methoxypropane[8] 69.0 (-OCH-), 30.5 (-OCH₃), 19.0 (-CH(CH₃)₂)

Ethoxyethane[6][10] 66.0 (-OCH₂-), 16.0 (-CH₃)

Butan-1-ol[5][7][11]
61.4 (-CH₂OH), 34.8 (-CH₂CH₂OH), 18.8 (-

CH₂CH₃), 13.8 (-CH₃)

Butan-2-ol[2]
69.3 (-CHOH), 32.1 (-CH₂CH₃), 22.8 (-

CH(OH)CH₃), 10.1 (-CH₂CH₃)

2-Methylpropan-1-ol[12]
69.1 (-CH₂OH), 30.5 (-CH(CH₃)₂), 19.0 (-

CH(CH₃)₂)

2-Methylpropan-2-ol[13] 69.1 (-C(OH)-), 31.2 (-C(CH₃)₃)

Infrared (IR) Spectroscopy Data
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Table 3: Key IR Absorption Bands (cm⁻¹)

Compound O-H Stretch C-H Stretch C-O Stretch

1-Methoxypropane[13] - 2800-3000 1060-1150

2-Methoxypropane[14] - 2800-3000 1060-1150

Ethoxyethane[15] - 2800-3000 1060-1150

Butan-1-ol[10][16] 3230-3550 (broad) ~2900 1000-1350

Butan-2-ol[12] 3200-3600 (broad) 2850-2960 1050-1150

2-Methylpropan-1-

ol[17]
~3300 (broad) ~2950 ~1050

2-Methylpropan-2-

ol[18]
3200-3600 (broad) ~2950 -

Mass Spectrometry Data
Table 4: Key Mass Spectrometry Fragments (m/z)

Compound Molecular Ion (M⁺) Base Peak
Other Key
Fragments

1-Methoxypropane[19] 74 45 31, 43

2-Methoxypropane[20] 74 59 43, 45

Ethoxyethane[21] 74 31 29, 45, 59

Butan-1-ol[22] 74 (weak) 56 31, 43

Butan-2-ol[23] 74 (weak) 45 31, 59

2-Methylpropan-1-

ol[24]
74 43 31, 56

2-Methylpropan-2-ol 74 (very weak) 59 43, 57
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Experimental Protocols
The following are generalized experimental protocols for acquiring the spectroscopic data

presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H
and ¹³C)
A standard workflow for NMR spectroscopy is depicted below.

Sample Preparation
(5-10 mg in 0.5-0.7 mL
of deuterated solvent)

Transfer to
NMR Tube

Insert into
NMR Spectrometer

(e.g., 400 MHz)

Data Acquisition
(¹H and ¹³C spectra)

Data Processing
(Fourier Transform,
Phase Correction,

Baseline Correction)

Spectral Analysis
(Chemical Shift,

Integration, Multiplicity)

Click to download full resolution via product page

Caption: A generalized workflow for NMR spectroscopy.

Sample Preparation: Approximately 5-10 mg of the analyte is dissolved in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, D₂O) in a standard 5 mm NMR tube.[9] Tetramethylsilane

(TMS) is typically added as an internal standard for chemical shift referencing (0.00 ppm).[9]

¹H NMR Spectroscopy:

Spectrometer Frequency: 300-600 MHz.

Pulse Sequence: A standard single-pulse sequence is used.

Acquisition Time: Typically 2-4 seconds.

Relaxation Delay: A delay of 1-5 seconds between pulses is set to allow for full relaxation

of the protons.

Number of Scans: 8-16 scans are usually sufficient for good signal-to-noise, depending on

the sample concentration.

¹³C NMR Spectroscopy:
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Spectrometer Frequency: 75-150 MHz.

Pulse Sequence: A proton-decoupled pulse sequence is commonly used to simplify the

spectrum to singlets for each unique carbon.

Acquisition Time: Typically 1-2 seconds.

Relaxation Delay: A delay of 2-5 seconds is used.

Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans

(128-1024 or more) is required to obtain a good signal-to-noise ratio.

Data Processing: The raw data (Free Induction Decay - FID) is processed by applying a

Fourier transform, followed by phase and baseline corrections to obtain the final spectrum.

Infrared (IR) Spectroscopy
Sample Preparation (Neat Liquid): For liquid samples, one to two drops of the neat liquid are

placed onto the surface of a salt plate (e.g., NaCl or KBr). A second salt plate is placed on

top to create a thin liquid film.

Instrument Parameters (FTIR):

Spectral Range: The spectrum is typically recorded over the mid-IR range of 4000-400

cm⁻¹.

Resolution: A resolution of 4 cm⁻¹ is generally sufficient.

Number of Scans: 16-32 scans are averaged to improve the signal-to-noise ratio.

Background: A background spectrum of the clean, empty salt plates is collected before

running the sample and is automatically subtracted from the sample spectrum by the

instrument software.

Mass Spectrometry (MS)
Sample Introduction: For volatile liquids like ethers and alcohols, the sample is typically

introduced into the mass spectrometer via a gas chromatograph (GC-MS) or by direct
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injection.

Ionization: Electron Ionization (EI) is a common method. The sample molecules are

bombarded with high-energy electrons (typically 70 eV), causing them to ionize and

fragment.

Mass Analysis: The resulting positively charged ions are accelerated and separated based

on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Detection: An electron multiplier detects the ions, and the signal is processed to generate a

mass spectrum, which is a plot of relative ion abundance versus m/z. The most abundant ion

is assigned a relative intensity of 100% and is referred to as the base peak.[19][20][21][22]

[23][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethoxyethyne(927-80-0) 13C NMR [m.chemicalbook.com]

2. C4H10O CH3CH(OH)CH2CH3 C-13 nmr spectrum of butan-2-ol analysis of chemical
shifts ppm interpretation of 13C chemical shifts ppm of 2-butanol sec-butyl alcohol C13 13-C
nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

3. 13C nmr spectrum of 2-methylpropane C4H10 (CH3)3CH analysis of chemical shifts ppm
interpretation of C-13 chemical shifts ppm of isobutane C13 13-C nmr doc brown's advanced
organic chemistry revision notes [docbrown.info]

4. books.rsc.org [books.rsc.org]

5. scribd.com [scribd.com]

6. (Solved) - 1. Study the NMR spectrum of ethoxyethane, diethyl ether (C4H10O)... (1
Answer) | Transtutors [transtutors.com]

7. researchgate.net [researchgate.net]

8. 13C nmr spectrum of 2-methoxypropane C4H10O CH3CH(OCH3)CH3 analysis of
chemical shifts ppm interpretation of C-13 chemical shifts ppm of methyl isopropyl ether C13

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.chemicalbook.com/SpectrumEN_107-98-2_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypropane
https://m.youtube.com/watch?v=wImIi0vfnu0
https://spectrabase.com/compound/LcphDrPQ8ow
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://m.chemicalbook.com/SpectrumEN_623-46-1_13CNMR.htm
https://www.benchchem.com/product/b14500535?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/SpectrumEN_927-80-0_13CNMR.htm
https://www.docbrown.info/page06/spectra/butan-2-ol-nmr13c.htm
https://www.docbrown.info/page06/spectra/butan-2-ol-nmr13c.htm
https://www.docbrown.info/page06/spectra/butan-2-ol-nmr13c.htm
https://www.docbrown.info/page06/spectra2/2-methylpropane-nmr13c.htm
https://www.docbrown.info/page06/spectra2/2-methylpropane-nmr13c.htm
https://www.docbrown.info/page06/spectra2/2-methylpropane-nmr13c.htm
https://books.rsc.org/books/monograph/591/chapter/269983/Acquiring-1H-and-13C-Spectra
https://www.scribd.com/presentation/500091682/Presentation-3
https://www.transtutors.com/questions/1-study-the-nmr-spectrum-of-ethoxyethane-diethyl-ether-c4h10o-figure-26-1h-nmr-300-m-5853599.htm
https://www.transtutors.com/questions/1-study-the-nmr-spectrum-of-ethoxyethane-diethyl-ether-c4h10o-figure-26-1h-nmr-300-m-5853599.htm
https://www.researchgate.net/figure/C-NMR-spectra-of-1-butanol-in-sulfolane-d8-top-and-after-addition-of-033-equiv-of-H_fig4_23306358
https://docbrown.info/page06/spectra2/2-methoxypropane-nmr13c.htm
https://docbrown.info/page06/spectra2/2-methoxypropane-nmr13c.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14500535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

9. 13C nmr spectrum of 1-methoxypropane C4H10O CH3OCH2CH2CH3 analysis of
chemical shifts ppm interpretation of C-13 chemical shifts ppm of methyl propyl ether C13
13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

10. C-13 nmr spectrum of ethoxyethane analysis of chemical shifts ppm interpretation of C-
13 chemical shifts ppm of ethoxyethane doc brown's advanced organic chemistry revision
notes [docbrown.info]

11. C-13 nmr spectrum of butan-1-ol analysis of chemical shifts ppm interpretation of C-13
chemical shifts ppm of 1-butan-ol C13 13-C nmr doc brown's advanced organic chemistry
revision notes [docbrown.info]

12. 13C nmr spectrum of 2-methylpropan-1-ol C4H10O (CH3)2CHCH2OH analysis of
chemical shifts ppm interpretation of 13C chemical shifts ppm of isobutyl alcohol C-13 13-C
nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

13. C4H10O (CH3)3COH C-13 nmr spectrum of 2-methylpropan-2-ol analysis of chemical
shifts ppm interpretation of 13C chemical shifts ppm of tert-butyl alcohol C13 13-C nmr doc
brown's advanced organic chemistry revision notes [docbrown.info]

14. 1-Butanol(71-36-3) 13C NMR spectrum [chemicalbook.com]

15. hmdb.ca [hmdb.ca]

16. 2-Methyl-2-butanol(75-85-4) 13C NMR [m.chemicalbook.com]

17. 2-Butanol(78-92-2) 13C NMR spectrum [chemicalbook.com]

18. 2-Methyl-1-propanol(78-83-1) 13C NMR spectrum [chemicalbook.com]

19. 1-Methoxy-2-propanol(107-98-2) 13C NMR spectrum [chemicalbook.com]

20. 2-Methoxypropane | C4H10O | CID 11721 - PubChem [pubchem.ncbi.nlm.nih.gov]

21. m.youtube.com [m.youtube.com]

22. spectrabase.com [spectrabase.com]

23. chem.libretexts.org [chem.libretexts.org]

24. 1,2-Dichloro-2-ethoxyethane(623-46-1) 13C NMR [m.chemicalbook.com]

To cite this document: BenchChem. [Spectroscopic data comparison between 1-
methoxypropane and its isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14500535#spectroscopic-data-comparison-between-
1-methoxypropane-and-its-isomers]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://docbrown.info/page06/spectra2/2-methoxypropane-nmr13c.htm
https://docbrown.info/page06/spectra2/1-methoxypropane-nmr13c.htm
https://docbrown.info/page06/spectra2/1-methoxypropane-nmr13c.htm
https://docbrown.info/page06/spectra2/1-methoxypropane-nmr13c.htm
https://docbrown.info/page06/spectra/ethoxyethane-nmr13c.htm
https://docbrown.info/page06/spectra/ethoxyethane-nmr13c.htm
https://docbrown.info/page06/spectra/ethoxyethane-nmr13c.htm
https://docbrown.info/page06/spectra/butan-1-ol-nmr13c.htm
https://docbrown.info/page06/spectra/butan-1-ol-nmr13c.htm
https://docbrown.info/page06/spectra/butan-1-ol-nmr13c.htm
https://docbrown.info/page06/spectra/2-methylpropan-1-ol-nmr13c.htm
https://docbrown.info/page06/spectra/2-methylpropan-1-ol-nmr13c.htm
https://docbrown.info/page06/spectra/2-methylpropan-1-ol-nmr13c.htm
https://docbrown.info/page06/spectra/2-methylpropan-2-ol-nmr13c.htm
https://docbrown.info/page06/spectra/2-methylpropan-2-ol-nmr13c.htm
https://docbrown.info/page06/spectra/2-methylpropan-2-ol-nmr13c.htm
https://www.chemicalbook.com/SpectrumEN_71-36-3_13CNMR.htm
https://hmdb.ca/spectra/nmr_one_d/4267
https://m.chemicalbook.com/SpectrumEN_75-85-4_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_78-92-2_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_78-83-1_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_107-98-2_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxypropane
https://m.youtube.com/watch?v=wImIi0vfnu0
https://spectrabase.com/compound/LcphDrPQ8ow
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://m.chemicalbook.com/SpectrumEN_623-46-1_13CNMR.htm
https://www.benchchem.com/product/b14500535#spectroscopic-data-comparison-between-1-methoxypropane-and-its-isomers
https://www.benchchem.com/product/b14500535#spectroscopic-data-comparison-between-1-methoxypropane-and-its-isomers
https://www.benchchem.com/product/b14500535#spectroscopic-data-comparison-between-1-methoxypropane-and-its-isomers
https://www.benchchem.com/product/b14500535#spectroscopic-data-comparison-between-1-methoxypropane-and-its-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14500535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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